Cas no 2737205-61-5 (2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide)

2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide is a specialized pyrazole-based carbohydrazide derivative, notable for its structural versatility in organic synthesis and medicinal chemistry applications. The presence of a 2-bromobenzyl group enhances its reactivity in cross-coupling reactions, while the tert-butyl substituent contributes to steric stability. The carbohydrazide functional group offers potential for further derivatization, making it a valuable intermediate in the development of pharmacologically active compounds. Its well-defined molecular structure ensures consistent performance in research settings, particularly in the synthesis of heterocyclic scaffolds. This compound is suitable for use in ligand design, catalyst development, and exploratory studies targeting bioactive molecules.
2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide structure
2737205-61-5 structure
Product Name:2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide
CAS No:2737205-61-5
MF:C15H19BrN4O
MW:351.241562128067
CID:6795292
PubChem ID:162420937
Update Time:2025-06-08

2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2737205-61-5
    • 2-[(2-bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide
    • 2-(2-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carboxylic acid hydrazide, 95%
    • MFCD34168854
    • 2-(2-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carboxylic acid hydrazide
    • 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide
    • Inchi: 1S/C15H19BrN4O/c1-15(2,3)13-8-12(14(21)18-17)20(19-13)9-10-6-4-5-7-11(10)16/h4-8H,9,17H2,1-3H3,(H,18,21)
    • InChI Key: BQIXLWZFDWQIBX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CN1C(C(NN)=O)=CC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 350.07422g/mol
  • Monoisotopic Mass: 350.07422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 72.9Ų

2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB572913-500mg
2-(2-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carboxylic acid hydrazide, 95%; .
2737205-61-5 95%
500mg
€351.30 2024-08-02

Additional information on 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide

Introduction to 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide (CAS No. 2737205-61-5)

2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide, with the CAS number 2737205-61-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The unique structural features of this compound, particularly the bromophenyl and tert-butyl substituents, make it a promising candidate for further research and development.

The chemical structure of 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide consists of a pyrazole ring with a tert-butyl group at the 5-position and a bromophenylmethyl group at the 2-position. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. The bromophenylmethyl group introduces additional functional groups that can interact with biological targets, potentially enhancing the compound's pharmacological activity.

Recent studies have highlighted the potential therapeutic applications of pyrazole derivatives in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that pyrazole derivatives with similar structural features exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Medicinal Chemistry in 2020 demonstrated that certain pyrazole compounds showed significant antitumor activity against various cancer cell lines, including breast cancer and colon cancer cells.

The synthesis of 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide typically involves several steps, starting with the formation of the pyrazole ring through a cyclocondensation reaction. The tert-butyl group can be introduced via an alkylation step, followed by the attachment of the bromophenylmethyl group through a substitution reaction. The final step involves the formation of the carbohydrazide moiety through a condensation reaction with hydrazine. The overall synthetic route is well-documented in the literature and can be optimized for large-scale production.

In terms of its biological activity, preliminary in vitro studies have shown that 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide exhibits promising anti-inflammatory properties. It has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. Additionally, this compound has demonstrated selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent. Further research is needed to elucidate its mechanism of action and to evaluate its efficacy in vivo.

The safety profile of 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide is also an important consideration for its potential therapeutic applications. Preclinical toxicity studies have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, more extensive toxicological evaluations are necessary to ensure its safety for human use.

In conclusion, 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carbohydrazide (CAS No. 2737205-61-5) represents an exciting new compound with potential therapeutic applications in various diseases. Its unique structural features and promising biological activities make it a valuable candidate for further research and development in medicinal chemistry and drug discovery. As ongoing studies continue to explore its properties and mechanisms of action, it is likely that this compound will contribute significantly to the advancement of pharmaceutical science.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd